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Compound of Interest

Compound Name: tert-Butyl Phenylcarbamate

Cat. No.: B140978 Get Quote

Essential Safety and Handling Guide for tert-
Butyl Phenylcarbamate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling tert-Butyl Phenylcarbamate (CAS No. 3422-01-3). It is designed

to be a primary resource for laboratory safety and chemical handling, ensuring the protection of

personnel and the environment.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for tert-Butyl Phenylcarbamate was

not available at the time of this writing. The information herein is compiled from supplier safety

information and data from structurally similar compounds. A thorough, site-specific risk

assessment must be conducted by qualified personnel before handling this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
Based on available data, tert-Butyl Phenylcarbamate is classified with the following hazards:

GHS Pictogram: GHS07 (Exclamation Mark)

Signal Word: Warning

Hazard Statements: H302: Harmful if swallowed.[1]
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Due to the identified hazards and the potential for unknown risks, the following personal

protective equipment is mandatory when handling this substance.

PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

safety glasses with side

shields meeting EN166 (EU) or

ANSI Z87.1 (US) standards. A

face shield may be required for

splash hazards.

Protects against splashes,

dust, and vapors that could

cause serious eye irritation or

damage.

Skin Protection

Gloves: Chemical-resistant,

unlined gloves such as nitrile,

neoprene, or butyl rubber.

Inspect gloves before each

use. Lab Coat: A standard

laboratory coat. For larger

quantities or increased risk of

splashing, a chemical-resistant

apron or suit should be worn

over the lab coat.

Carbamates can potentially be

absorbed through the skin.

Protective gloves and clothing

provide a necessary barrier to

prevent direct contact.

Respiratory Protection

Not typically required under

normal laboratory conditions

with adequate ventilation (e.g.,

in a chemical fume hood). If

dusts or aerosols are

generated, use a NIOSH-

approved respirator with an

appropriate cartridge.

Inhalation of dust or vapors

may cause respiratory

irritation. Engineering controls

like fume hoods are the

primary method of exposure

control.

Operational and Disposal Plans
A systematic approach to handling tert-Butyl Phenylcarbamate is crucial for safety. The

following step-by-step procedures cover the chemical's lifecycle in the laboratory.

1. Receiving and Storage:
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Upon receipt, inspect the container for damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.

Keep the container tightly sealed. The supplier recommends refrigerated storage (0-10°C)

under an inert gas, as the compound may be air and heat sensitive.

2. Handling and Usage:

All handling of tert-Butyl Phenylcarbamate should be conducted in a certified chemical

fume hood to minimize inhalation exposure.

Ensure an eyewash station and safety shower are readily accessible.

Avoid generating dust. If the material is a solid, handle it carefully.

Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly after handling the material.[1]

3. Accidental Release Measures:

In case of a spill, evacuate the area.

Wear appropriate PPE, including respiratory protection if dust is present.

For solid spills, carefully sweep up the material to avoid creating dust and place it in a sealed

container for disposal.

For solutions, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a

sealed container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

4. First Aid Measures:

If Swallowed: Rinse mouth.[1] Call a poison center or doctor if you feel unwell.
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If on Skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical

attention.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If

respiratory symptoms develop, seek medical attention.

5. Disposal Plan:

Dispose of tert-Butyl Phenylcarbamate and any contaminated materials as hazardous

waste.

All waste must be placed in sealed, properly labeled containers.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose

of it down the drain.

Safe Handling Workflow
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Logical Workflow for Safe Handling of tert-Butyl Phenylcarbamate
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Caption: Logical workflow for the safe handling of tert-Butyl Phenylcarbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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